Cas no 2205-25-6 (3-Methylhexahydrobenzofuran-2(3H)-one)

• Product Name: 3-Methylhexahydrobenzofuran-2(3H)-one
• CAS No: 2205-25-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 2656019
• PubChem ID: 557025
• Update Time: 2025-04-21

3-Methylhexahydrobenzofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3a,4,5,6,7,7a-hexahydro-3H-1-benzofuran-2-one
• SCHEMBL5529318
• YBWKITXSXPBILI-UHFFFAOYSA-N
• 3.alpha.-Methyl-cis-hexahydrophthalide
• 3-Methylhexahydro-1-benzofuran-2(3H)-one #
• 3-Methylhexahydro-1-benzofuran-2(3H)-one
• DTXCID10290652
• DTXSID70339571
• 2205-25-6
• 3-Methyl-hexahydrophthalide (cis, cis)
• 3-Methylhexahydrobenzofuran-2(3H)-one

• Inchi： 1S/C9H14O2/c1-6-7-4-2-3-5-8(7)11-9(6)10/h6-8H,2-5H2,1H3
• InChI Key： YBWKITXSXPBILI-UHFFFAOYSA-N
• SMILES： O1C(C(C)C2CCCCC12)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans